Cas no 2877658-74-5 (4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine)

• Product Name: 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine
• CAS No: 2877658-74-5
• MF: C₁₇H₂₃N₇OS
• MW: 373.4758207798
• CID: 5308060
• PubChem ID: 165432712
• Update Time: 2025-10-31

4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine
• F6790-3354
• 2877658-74-5
• AKOS040874463
• 4-[4-[4-[2-(Methylthio)-4-pyrimidinyl]-1-piperazinyl]-2-pyrimidinyl]morpholine

• Inchi： 1S/C17H23N7OS/c1-26-17-19-5-3-15(21-17)23-8-6-22(7-9-23)14-2-4-18-16(20-14)24-10-12-25-13-11-24/h2-5H,6-13H2,1H3
• InChI Key： LIKDNNVVYYVLFH-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(N3CCN(C4C=CN=C(SC)N=4)CC3)=N2)CCOCC1

Computed Properties

• Exact Mass: 373.16847956g/mol
• Monoisotopic Mass: 373.16847956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 629.9±65.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine

Introduction to 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine (CAS No. 2877658-74-5)

4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine, identified by its Chemical Abstracts Service (CAS) number 2877658-74-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a unique structural framework, which includes multiple heterocyclic rings interconnected through specific chemical linkages. The presence of functional groups such as morpholine, piperazine, and pyrimidine moieties contributes to its diverse chemical properties and potential biological activities.

The structural composition of 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine makes it a promising candidate for further investigation in drug discovery. The morpholine ring, known for its stability and ability to form hydrogen bonds, interacts synergistically with the piperazine and pyrimidine units, creating a multifaceted scaffold that can engage with various biological targets. This structural complexity is not only a testament to the ingenuity of medicinal chemists but also opens up avenues for exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound CAS No. 2877658-74-5 has been studied for its potential role in modulating these pathways. For instance, the piperazine moiety is frequently incorporated into drug candidates due to its ability to bind to ATP-binding sites of kinases and other enzymes. This feature has made it a valuable component in the design of molecules aimed at inhibiting aberrant signaling pathways that drive tumorigenesis.

One of the most compelling aspects of 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine is its interaction with DNA-dependent protein kinases (DNA-PK), which play a crucial role in DNA repair and cellular survival. Studies have shown that compounds with similar structural motifs can modulate the activity of DNA-PK, thereby influencing processes such as homologous recombination repair—a mechanism often exploited in cancer therapies involving platinum-based drugs. The morpholine ring, in particular, has been identified as a key pharmacophore that enhances binding affinity and selectivity towards these targets.

The synthesis of CAS No. 2877658-74-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the methylsulfanyl group at the 2-position of the pyrimidine ring introduces a polar moiety that can enhance solubility and bioavailability, critical factors for drug-like properties. Additionally, the presence of multiple nitrogen atoms provides multiple sites for hydrogen bonding interactions with biological macromolecules, further enhancing binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 4-(4-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to pockets on kinases and other enzymes, suggesting its potential as an inhibitor or modulator of these targets. These computational insights have guided experimental efforts towards optimizing the compound's structure for improved efficacy and reduced off-target effects.

The pharmacological profile of CAS No. 2877658-74-5 is still under investigation, but preliminary studies suggest promising activities in several disease models. For example, in vitro assays have demonstrated inhibitory effects on certain kinases associated with cancer cell proliferation. Furthermore, animal models have shown potential therapeutic benefits in terms of tumor growth inhibition and improved survival rates when treated with analogs of this compound. These findings underscore the importance of continued research into this class of molecules.

The development of novel therapeutic agents often involves iterating on initial leads like CAS No. 2877658-74-5 to improve their pharmacokinetic properties and reduce toxicity. Structural modifications can be made to enhance solubility, metabolic stability, and target specificity while maintaining or improving biological activity. Techniques such as parallel synthesis and high-throughput screening (HTS) have accelerated the process of identifying lead compounds from large libraries of small molecules.

The role of morpholine derivatives in medicinal chemistry cannot be overstated. Their unique structural features make them versatile building blocks for designing molecules with diverse biological activities. The stability provided by the morpholine ring allows for modifications at other positions without compromising overall integrity, making it an ideal scaffold for further derivatization.

In conclusion,CAS No. 2877658–74–5, corresponding to 4-(4-{4-[2-(methylsulfanyl)pyrimidin–4–yl]piperazin–1–yl}pyrimidin–2–yl)morpholine, represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of disease pathways grows more sophisticated,this compound may emerge as a valuable tool in treating various conditions by modulating key biological targets.